N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide

• IUPAC Name: N-(4-phenyl-1,3-thiazol-2-yl)-2-quinolin-8-ylsulfanylacetamide
• InChI: InChI=1S/C20H15N3OS2/c24-18(13-25-17-10-4-8-15-9-5-11-21-19(15)17)23-20-22-16(12-26-20)14-6-2-1-3-7-14/h1-12H,13H2,(H,22,23,24)
• InChI Key: MPGHXNXLNMLVPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=CC=CC4=C3N=CC=C4
• Molecular Formula: C20H15N3OS2
• Molecular Weight: 377.5 g/mol

Description

N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide, also known as PTQ, is a synthetic compound that has garnered significant attention in the scientific community due to its potential applications in medicinal chemistry. The compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide is not fully understood, but it is believed to act through the inhibition of topoisomerase II, an enzyme involved in DNA replication and repair. N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide has been shown to exhibit cytotoxic effects on cancer cells, leading to cell death. It has also been shown to inhibit the growth of bacteria and fungi. Additionally, N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide has been investigated for its potential use as a fluorescent probe for imaging biological systems.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide is its high yield and purity in synthesis, making it a viable compound for further research. However, one limitation is its potential toxicity, which must be carefully monitored in laboratory experiments.

Future Directions

Future research on N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide could focus on its potential applications in drug discovery, particularly in the development of anticancer and antimicrobial agents. Additionally, further investigation into the mechanism of action of N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide could provide insight into its potential therapeutic uses. Finally, research could explore the use of N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide as a fluorescent probe for imaging biological systems, potentially leading to new diagnostic and imaging tools.

Synthesis Methods

The synthesis of N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide involves the reaction of 2-mercaptoquinoline with 4-phenyl-2-aminothiazole in the presence of acetic anhydride. The resulting product is then treated with acetic acid and acetic anhydride to obtain N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide. The synthesis of N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide has been optimized for high yield and purity, making it a viable compound for further research.

Scientific Research Applications

N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide has been studied for its potential applications in medicinal chemistry. It has been shown to exhibit anticancer activity against various cancer cell lines, including breast, prostate, and lung cancer cells. N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide has also been investigated for its antimicrobial properties, showing activity against bacteria and fungi. Additionally, N-(4-phenyl-1,3-thiazol-2-yl)-2-(8-quinolinylthio)acetamide has been studied for its potential use as a fluorescent probe for imaging biological systems.